Cas no 951889-86-4 (8-(5-Chloro-2-methoxyphenyl)-8-oxooctanoic acid)

• Product Name: 8-(5-Chloro-2-methoxyphenyl)-8-oxooctanoic acid
• CAS No: 951889-86-4
• MF: C₁₅H₁₉ClO₄
• MW: 298.761964082718
• CID: 4722430
• Update Time: 2025-05-22

8-(5-Chloro-2-methoxyphenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(5-Chloro-2-methoxyphenyl)-8-oxooctanoic acid
• 7205f

• Inchi： 1S/C15H19ClO4/c1-20-14-9-8-11(16)10-12(14)13(17)6-4-2-3-5-7-15(18)19/h8-10H,2-7H2,1H3,(H,18,19)
• InChI Key： QIKDBHLQXHZSIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CCCCCCC(=O)O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 319
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(5-Chloro-2-methoxyphenyl)-8-oxooctanoic acid

Compound CAS No. 951889-86-4: 8-(5-Chloro-2-methoxyphenyl)-8-oxooctanoic Acid

The compound with CAS No. 951889-86-4, known as 8-(5-Chloro-2-methoxyphenyl)-8-oxooctanoic acid, is a unique organic molecule that has garnered significant attention in recent years due to its potential applications in various fields. This compound is characterized by its octanoic acid backbone and a substituted phenyl group, which introduces interesting chemical properties and reactivity. The 5-chloro and 2-methoxy substituents on the phenyl ring contribute to its electronic and steric characteristics, making it a valuable compound for both academic research and industrial applications.

Recent studies have focused on the synthesis and characterization of this compound, particularly its antimicrobial properties and potential as a precursor for more complex molecules. Researchers have explored its ability to inhibit bacterial growth, which could make it a candidate for developing new antibiotics or biocides. Additionally, the compound's oxidative stability and reactivity have been investigated, highlighting its potential in organic synthesis as an intermediate for constructing larger molecular frameworks.

In terms of structural analysis, the molecule's octanoic acid moiety provides a hydrophilic anchor, while the substituted phenyl group introduces hydrophobicity, creating a balance that could be advantageous in drug design. The 5-chloro substitution enhances the molecule's electron-withdrawing effects, potentially influencing its interaction with biological systems. Meanwhile, the 2-methoxy group contributes to steric hindrance and can act as a protecting group during synthetic procedures.

From a synthetic perspective, this compound can be prepared via various routes, including nucleophilic acyl substitution and coupling reactions. Recent advancements in catalytic methods have made its synthesis more efficient and scalable, which is crucial for industrial applications. For instance, the use of transition metal catalysts has enabled selective formation of the desired product with high yields and purity.

Another area of interest is the compound's role in material science. Its unique structure makes it a potential candidate for developing novel polymers or surfactants. Researchers have explored its ability to form self-assembled monolayers or amphiphilic molecules, which could find applications in nanotechnology or drug delivery systems.

Moreover, computational studies have provided insights into the compound's electronic structure and reactivity at the quantum level. These studies have revealed that the 5-chloro substitution significantly alters the molecule's frontier molecular orbitals, making it more reactive towards electrophilic attacks. This understanding is crucial for designing reactions that exploit these properties effectively.

In conclusion, CAS No. 951889-86-4 (8-(5-Chloro-2-methoxyphenyl)-8-oxooctanoic acid) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike.